2-methoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

• IUPAC Name: 2-methoxy-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)acetamide
• InChI: InChI=1S/C15H20N2O3/c1-3-8-17-13-6-5-12(16-14(18)10-20-2)9-11(13)4-7-15(17)19/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,16,18)
• InChI Key: LJCPEHNSBICIAY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

2-methoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that can be prepared using different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Structural Aspects and Properties

The study of amide-containing isoquinoline derivatives, including structural aspects and properties, highlights the significance of such compounds in crystal engineering and fluorescence studies. For example, N-cyclohexyl-2-(quinolin-8-yloxy) acetamide and N-(2,6-dimethylphenyl)-2-(quinolin-8-yloxy) acetamide demonstrate unique behaviors in response to different mineral acids, forming gels or crystalline solids and showcasing potential applications in materials science. These compounds exhibit enhanced fluorescence upon forming host-guest complexes, a property leveraged in sensing and imaging applications (Karmakar, Sarma, & Baruah, 2007).

Antitumor Activity

Methoxy-indolo[2,1-a]isoquinolines, synthesized through the Bischler-Napieralski reaction, have been evaluated for their antitumor activity. Specific derivatives exhibited significant inhibition of cell proliferation, demonstrating the potential of such compounds in developing new anticancer drugs (Ambros, Angerer, & Wiegrebe, 1988).

Comparative Metabolism

Research on the metabolism of chloroacetamide herbicides and related compounds in human and rat liver microsomes reveals insights into their biotransformation and potential toxicity. Such studies contribute to understanding the environmental and health impacts of widely used agricultural chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis Techniques

Innovative synthesis techniques for related tetrahydroquinoline compounds, such as the facile three-step synthesis of (±)-crispine A via an acyliminium ion cyclization, underline the chemical versatility and potential for pharmaceutical development of these compounds (King, 2007).

Molecular Modeling and Synthesis for Anti-Cancer Activity

Studies involving molecular modeling and synthesis of novel compounds targeting methionine synthase for their anti-cancer activity emphasize the role of these compounds in therapeutic applications. Such research aims at developing more effective cancer treatments by inhibiting specific metabolic pathways in tumor cells (Elfekki, Hassan, Elshihawy, Ali, & Eltamany, 2014).